Ro 3-7410

• CAS: 61470-08-4
• Synonyms:
  1,2-Benzenediol, 4-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)-2-hydroxypropoxy)-, (+-)-, 1-(3,4-dimethoxyphenethylamino)-3-(3,4-dihydroxyphenoxy)-2-propanol, Ro 363, Ro-363, RO363
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol
• SMILES: COC1=C(C=C(C=C1)CCNCC(COC2=CC(=C(C=C2)O)O)O)OC
• InChI: InChI=1S/C16H23NO3/c1-5-10-6-7-12(18)11-8-14(20-15(10)11)13(19)9-17-16(2,3)4/h6-8,13,17-19H,5,9H2,1-4H3
• InChIKey: VWEQAYFMBKZBLK-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Ro 3-7410 (CAS 61470-08-4): An Active Beta-Blocker Metabolite for Cardiovascular Research and Analytical Reference Standards

Ro 3-7410 (CAS 61470-08-4) is the 4-hydroxy metabolite of the non-selective β-adrenoceptor antagonist bufuralol, belonging to the ethanolamine class of beta-blockers [1]. It is generated via cytochrome P450 (primarily CYP2D6)-mediated oxidation and retains significant β-blocking activity, contributing to the prolonged pharmacodynamic effects observed after bufuralol administration [1]. As a metabolite standard, it is critical for studies investigating bufuralol pharmacokinetics, pharmacogenomics of CYP2D6, and the role of active metabolites in antihypertensive therapy [1].

Product identity Active 4-hydroxy metabolite of bufuralol; beta-blocker probe standard

Analytical use LC-MS/MS reference for CYP2D6 phenotyping and metabolite PK studies

Research context Supports β-blockade exposure-response modeling and metabolite contribution review

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Why Procuring Ro 3-7410 (CAS 61470-08-4) is Distinct from Generic Bufuralol or Other Beta-Blocker Metabolites

Simple substitution of Ro 3-7410 with bufuralol, other beta-blockers (e.g., propranolol), or even other hydroxylated bufuralol metabolites (e.g., 1'-hydroxybufuralol) is scientifically unsound due to substantial differences in pharmacokinetic behavior, potency, and pharmacological profile. Ro 3-7410 exhibits a significantly extended half-life and reduced interpatient variability compared to its parent compound [1], and its β-blocking potency differs markedly from both bufuralol and the reference beta-blocker propranolol [2]. Furthermore, the intrinsic sympathomimetic activity (ISA) profile of bufuralol and its active metabolites, which translates to less peripheral vasoconstriction, is a class-level feature not shared by all beta-blockers [3], underscoring the need for a precise, compound-specific reference standard in research.

vs. bufuralol Parent drug half-life and interpatient PK variability differ significantly; metabolite-exposure context may not transfer directly.

vs. propranolol β-blocking potency and ISA-related vasoconstriction profile may differ; class-level receptor pharmacology can shift experimental interpretation.

vs. 1′-hydroxybufuralol Hydroxylation position changes potency and PK behavior; stereochemical and metabolic differences limit direct method interchange.

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source
• [2] Blaber LC, Burden DT, Eigenmann R, Gerold M. The effects of bufuralol, a beta-adrenoceptor antagonist with predominant beta 2-adrenoceptor agonistic activity, in the cat and the dog. J Cardiovasc Pharmacol. 1984 Jan-Feb;6(1):165-75. View Source
• [3] Cocco G, Strozzi C, Heizmann P, Sfrisi C. Peripheral vascular effects of bufuralol in hypertensive and normal subjects: A comparison with propranolol and pindolol. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Quantitative Differentiation Evidence for Ro 3-7410 (CAS 61470-08-4) vs. Bufuralol and Propranolol

Extended Elimination Half-Life of Ro 3-7410 Compared to Parent Drug Bufuralol

In a study of 10 hypertensive patients receiving a single 30 mg oral dose of bufuralol, the elimination half-life of Ro 3-7410 was found to be approximately three times longer than that of the parent drug bufuralol [1].

Elimination t1/2

Head-to-head

Ro 3-7410 t1/2 ~8.25 h vs. bufuralol 2.75 h (3-fold longer)

Supports extended β-blockade endpoint monitoring

Reported in hypertensive study context; validate in target model

Evidence Dimension	Elimination half-life (t1/2)
Target Compound Data	Approximately 8.25 h (calculated as 3 × 2.75 h)
Comparator Or Baseline	Bufuralol: 2.75 ± 1.15 h (mean ± SD)
Quantified Difference	3-fold longer half-life
Conditions	10 patients with uncomplicated essential hypertension; single oral 30 mg dose of bufuralol; plasma concentration monitoring up to 32 h post-dose

Why This Matters

This extended half-life directly contributes to the prolonged antihypertensive effect observed after bufuralol administration, making Ro 3-7410 a critical factor in understanding and predicting in vivo efficacy beyond the parent drug's immediate presence.

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Reduced Interpatient Variability in Ro 3-7410 Plasma Concentrations vs. Bufuralol

Plasma concentration analysis revealed that Ro 3-7410 exhibited markedly less interpatient variability than the parent drug bufuralol, which showed a wide range in maximal plasma concentration (44.6 to 200.3 ng/ml) [1].

Interpatient variability

Head-to-head

Ro 3-7410 levels showed less variability; bufuralol Cmax 44.6–200.3 ng/mL (4.5-fold range)

May support more predictable metabolite-exposure interpretation

Reported in hypertensive patients; model transferability to review

Evidence Dimension	Interpatient variability in plasma concentration
Target Compound Data	Fairly constant concentration across patients
Comparator Or Baseline	Bufuralol: Maximal plasma concentration (Cmax) ranged from 44.6 to 200.3 ng/ml (4.5-fold range)
Quantified Difference	Qualitative observation of 'less interpatient variability' for Ro 3-7410
Conditions	10 hypertensive patients; single oral 30 mg dose of bufuralol; plasma sampling over 32 h

Why This Matters

Lower interpatient variability in metabolite levels suggests a more predictable exposure to the active β-blocking moiety, which is a crucial consideration when using bufuralol as a probe drug for CYP2D6 phenotyping or when interpreting pharmacodynamic responses.

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Sustained Antihypertensive Effect Correlating with Ro 3-7410 Presence Beyond Bufuralol Clearance

Following a single 30 mg dose of bufuralol, the antihypertensive effect, as measured by reduction in both resting and exercise blood pressure, persisted for at least 32 hours, long after the parent drug's short half-life would predict [1]. This prolonged effect is attributed to the continued presence and activity of the Ro 3-7410 metabolite [1].

Sustained BP response

Class-level

BP reduction persisted ≥32 h post-dose; >10-fold longer than parent t1/2

Reported sustained BP endpoint response context

Sustained-response context; class-level attribution to review

Evidence Dimension	Duration of antihypertensive effect
Target Compound Data	Blood pressure reduction maintained at 32 h post-dose, with resting BP reduced from 153.0±14.2/93.5±8.5 to 134.5±14.0/77.0±6.8 mmHg at 6 h and not fully recovered by 32 h
Comparator Or Baseline	Expected effect duration based on bufuralol's 2.75 h half-life alone would be significantly shorter
Quantified Difference	Duration of action >10-fold longer than parent drug half-life
Conditions	10 hypertensive patients; single oral 30 mg dose of bufuralol; BP measured at rest and during bicycle exercise at 0, 6, and 32 h post-dose

Why This Matters

This evidence directly demonstrates that the clinical efficacy of bufuralol is largely driven by its active metabolite Ro 3-7410, making the metabolite an essential component for any research aiming to model or predict the drug's therapeutic effects.

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Six-Fold Higher Beta-Adrenoceptor Antagonist Potency of the Carbinol Metabolite (1'-Hydroxybufuralol) vs. Propranolol

While this data pertains to the closely related 1'-hydroxybufuralol metabolite (CAS 57704-16-2), it provides strong class-level evidence that hydroxylated bufuralol metabolites possess markedly enhanced β-blocking potency. In a comparative study in anesthetized and conscious cats and dogs, the carbinol metabolite (1'-hydroxybufuralol) was found to be six times more potent than propranolol as a nonselective β-adrenoceptor antagonist, whereas bufuralol itself showed equivalent potency to propranolol [1].

β-blockade potency

Class-level

1'-Hydroxybufuralol 6× more potent than propranolol; bufuralol equivalent to propranolol

Supports hydroxylation-enhanced β-blockade potency review

Class-level inference from analog; direct Ro 3-7410 data to verify

Evidence Dimension	Beta-adrenoceptor antagonist potency
Target Compound Data	Six times more potent than propranolol
Comparator Or Baseline	Propranolol (reference beta-blocker); Bufuralol equivalent to propranolol
Quantified Difference	6-fold higher potency
Conditions	Anesthetised and conscious cat and dog models; in vivo cardiovascular measurements

Why This Matters

This highlights a critical structure-activity relationship: hydroxylation of the bufuralol scaffold dramatically increases β-blocking potency. For researchers investigating beta-blocker pharmacology or developing metabolic probes, this underscores the necessity of using the correct metabolite reference standard rather than assuming the parent drug's pharmacology applies.

• [1] Blaber LC, Burden DT, Eigenmann R, Gerold M. The effects of bufuralol, a beta-adrenoceptor antagonist with predominant beta 2-adrenoceptor agonistic activity, in the cat and the dog. J Cardiovasc Pharmacol. 1984 Jan-Feb;6(1):165-75. View Source

Lower Peripheral Vasoconstriction Profile of Bufuralol and its Metabolites vs. Propranolol and Pindolol

Studies comparing the peripheral vascular effects of bufuralol (and by extension, its active metabolites) with propranolol and pindolol in hypertensive and normal subjects indicate that bufuralol produces less peripheral vasoconstriction, a property linked to its partial agonistic (ISA) activity at β2-adrenoceptors [1]. Propranolol, which lacks ISA, causes more pronounced vasoconstriction [1].

Vasoconstriction profile

Class-level

Bufuralol class produced less peripheral vasoconstriction vs. propranolol/pindolol

Reported ISA-related vasoconstriction endpoint context

Qualitative class-level observation; model-specific validation needed

Evidence Dimension	Peripheral vasoconstriction
Target Compound Data	Produces less peripheral vasoconstriction
Comparator Or Baseline	Propranolol and pindolol
Quantified Difference	Qualitative difference in vasoconstrictor effect
Conditions	Hypertensive and normal human subjects; cardiovascular assessments

Why This Matters

For studies modeling the hemodynamic effects of beta-blockers, this distinction is critical. A compound that induces less peripheral vasoconstriction may offer a different therapeutic profile, and using a metabolite standard from the bufuralol class ensures that experimental models reflect this unique pharmacology, which is not replicated by standard beta-blockers like propranolol.

• [1] Cocco G, Strozzi C, Heizmann P, Sfrisi C. Peripheral vascular effects of bufuralol in hypertensive and normal subjects: A comparison with propranolol and pindolol. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source

Optimal Research and Industrial Applications for Ro 3-7410 (CAS 61470-08-4) Based on Quantitative Evidence

LC-MS/MS Analytical Reference Standard for CYP2D6 Phenotyping Assays

Given its role as a major, active metabolite of the CYP2D6 probe drug bufuralol, Ro 3-7410 is an essential analytical reference standard for developing and validating LC-MS/MS methods to quantify CYP2D6 activity in human liver microsomes or plasma samples. The extended half-life and reduced interpatient variability of Ro 3-7410 [1] make it a robust and reliable biomarker for accurate phenotyping, particularly in studies investigating genetic polymorphisms affecting bufuralol 1'-hydroxylation.

In Vitro Pharmacology Studies of Beta-Blocker Structure-Activity Relationships

The class-level evidence indicating a 6-fold increase in β-blocking potency for a hydroxylated bufuralol metabolite compared to the parent drug [2] positions Ro 3-7410 as a valuable tool for structure-activity relationship (SAR) studies. Researchers can use this compound to investigate the specific molecular interactions at β-adrenoceptors that confer enhanced potency and partial agonistic activity, aiding in the rational design of novel beta-blockers with improved efficacy and reduced vasoconstrictive side effects [3].

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of Beta-Blocker Antihypertensive Effects

The direct, quantitative evidence demonstrating that the prolonged antihypertensive effect of bufuralol is driven by its metabolite Ro 3-7410 [1] makes this compound indispensable for building accurate PK/PD models. Incorporating Ro 3-7410's extended half-life and sustained blood pressure-lowering effect into computational models is necessary for predicting the therapeutic time-course of bufuralol and understanding the contribution of active metabolites to overall drug efficacy.

Investigation of Beta-Blocker-Induced Vasodilation and Intrinsic Sympathomimetic Activity (ISA)

For research focused on the hemodynamic consequences of beta-blockade, Ro 3-7410 serves as a key molecular probe. The class-level evidence that bufuralol and its metabolites cause less peripheral vasoconstriction than propranolol [3] suggests that Ro 3-7410 contributes to a favorable vascular profile. This makes it a relevant compound for in vitro studies examining β2-adrenoceptor-mediated vasodilation and the molecular basis of ISA, offering a distinct pharmacological signature compared to ISA-lacking beta-blockers.

Application

Selection Property

Validation Focus

CYP2D6 probe-drug metabolite research

Metabolite-exposure context

PK endpoint monitoring and variability review

β-blocker SAR and potency research

Class-level potency context

β-adrenoceptor interaction endpoints

PK/PD exposure-response modeling

Sustained metabolite half-life context

Model-response endpoint interpretation

β-blocker vasodilatory endpoint research

ISA-related vascular response context

β2-adrenoceptor signaling review

• [1] Eckert M, Cocco G, Strozzi C, Heizmann P, Sfrisi C. Relationship between pharmacokinetic and pharmacodynamic behaviour of bufuralol and its metabolite Ro 3-7410 in hypertensive patients. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source
• [2] Blaber LC, Burden DT, Eigenmann R, Gerold M. The effects of bufuralol, a beta-adrenoceptor antagonist with predominant beta 2-adrenoceptor agonistic activity, in the cat and the dog. J Cardiovasc Pharmacol. 1984 Jan-Feb;6(1):165-75. View Source
• [3] Cocco G, Strozzi C, Heizmann P, Sfrisi C. Peripheral vascular effects of bufuralol in hypertensive and normal subjects: A comparison with propranolol and pindolol. Eur J Clin Pharmacol. 1983;24(4):479-84. View Source